Cas no 449747-35-7 (Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester)

• Product Name: Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester
• CAS No: 449747-35-7
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 327720
• PubChem ID: 735679
• Update Time: 2025-04-19

Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester
• Acetic acid, [(5-ethyl-1H-1,2,4-triazol-3-yl)thio]-, ethyl ester (9CI)
• 449747-35-7
• Ethyl 2-((5-ethyl-1H-1,2,4-triazol-3-yl)thio)acetate
• CBKinase1_001588
• CBKinase1_013988
• BRD-K25980742-001-01-0
• HMS1588H01
• CHEMBL4129183
• AKOS000562268
• AKOS002376070

• Inchi： 1S/C8H13N3O2S/c1-3-6-9-8(11-10-6)14-5-7(12)13-4-2/h3-5H2,1-2H3,(H,9,10,11)
• InChI Key： BZOZGJQCWOWAFO-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NNC(CC)=N1

Computed Properties

• Exact Mass: 215.073
• Monoisotopic Mass: 215.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.2Ų